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SkQR1 SkQR1
Brand Name: Vulcanchem
CAS No.: 1333381-77-3
VCID: VC0050706
InChI: InChI=1S/C44H54N2O5.H2O/c1-7-45-37-26-40-35(23-28(37)3)42(36-24-29(4)38(46-8-2)27-41(36)51-40)33-20-16-17-21-34(33)44(49)50-22-18-14-12-10-9-11-13-15-19-32-25-39(47)30(5)31(6)43(32)48;/h16-17,20-21,23-27,45,47-48H,7-15,18-19,22H2,1-6H3;1H2
SMILES: CCNC1=C(C=C2C(=C1)OC3=CC(=NCC)C(=CC3=C2C4=CC=CC=C4C(=O)OCCCCCCCCCCC5=CC(=C(C(=C5O)C)C)O)C)C.O
Molecular Formula: C44H56N2O6
Molecular Weight: 708.94

SkQR1

CAS No.: 1333381-77-3

Reference Standards

VCID: VC0050706

Molecular Formula: C44H56N2O6

Molecular Weight: 708.94

SkQR1 - 1333381-77-3

CAS No. 1333381-77-3
Product Name SkQR1
Molecular Formula C44H56N2O6
Molecular Weight 708.94
IUPAC Name 10-(2,5-dihydroxy-3,4-dimethylphenyl)decyl 2-[3-(ethylamino)-6-ethylimino-2,7-dimethylxanthen-9-yl]benzoate;hydrate
Standard InChI InChI=1S/C44H54N2O5.H2O/c1-7-45-37-26-40-35(23-28(37)3)42(36-24-29(4)38(46-8-2)27-41(36)51-40)33-20-16-17-21-34(33)44(49)50-22-18-14-12-10-9-11-13-15-19-32-25-39(47)30(5)31(6)43(32)48;/h16-17,20-21,23-27,45,47-48H,7-15,18-19,22H2,1-6H3;1H2
Standard InChIKey PUYHADPJYBREED-UHFFFAOYSA-N
SMILES CCNC1=C(C=C2C(=C1)OC3=CC(=NCC)C(=CC3=C2C4=CC=CC=C4C(=O)OCCCCCCCCCCC5=CC(=C(C(=C5O)C)C)O)C)C.O
Synonyms 9-[2-[[[10-(2,5-Dihydroxy-3,4-dimethylphenyl)decyl]oxy]carbonyl]phenyl]-3,6-bis(ethylamino)-2,7-dimethylxanthylium
Last Modified Aug 20 2021
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